Cas no 2171579-84-1 (10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane)

10-(Ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid framework. Its spiro center and ether linkages contribute to enhanced stability and controlled reactivity, making it a valuable intermediate in organic synthesis. The ethoxymethyl substituent provides additional functionalization potential, enabling tailored modifications for applications in pharmaceuticals, agrochemicals, or material science. The compound’s balanced lipophilicity and structural rigidity may also support its use in drug design, particularly for targeting specific biological pathways. Its well-defined stereochemistry further ensures reproducibility in synthetic processes.
10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane structure
2171579-84-1 structure
Product Name:10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane
CAS No:2171579-84-1
MF:C10H19NO3
MW:201.262763261795
CID:6385782
PubChem ID:165587507
Update Time:2025-05-27

10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane
    • 2171579-84-1
    • EN300-1641682
    • 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane
    • Inchi: 1S/C10H19NO3/c1-2-12-7-9-10(3-5-13-8-10)14-6-4-11-9/h9,11H,2-8H2,1H3
    • InChI Key: PTFZATKMQVJQBI-UHFFFAOYSA-N
    • SMILES: O1CCNC(COCC)C21COCC2

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 39.7Ų

10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane Pricemore >>

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Additional information on 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-84-1)

The compound 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-84-1) is a structurally unique spirocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its distinctive spiro[4.5]decane core, combined with ethoxymethyl and dioxa-aza functionalities, makes it a versatile intermediate for the synthesis of complex heterocyclic compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and bioactive small molecules.

One of the key reasons for the growing interest in 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane is its ability to serve as a molecular scaffold for designing novel compounds with enhanced pharmacokinetic properties. The spirocyclic framework provides rigidity and three-dimensionality, which are highly desirable traits in modern medicinal chemistry. This aligns with current trends in drug development, where researchers prioritize fragment-based drug design (FBDD) and privileged structures to overcome challenges like drug resistance and poor bioavailability.

From a synthetic chemistry perspective, the ethoxymethyl group in this compound offers opportunities for further functionalization, making it a valuable building block for click chemistry and combinatorial libraries. Its 2,6-dioxa-9-aza moiety also contributes to its solubility profile, addressing one of the most common hurdles in drug development—poor aqueous solubility. This characteristic is particularly relevant given the increasing focus on greener chemistry and water-soluble pharmaceuticals, topics that dominate contemporary scientific discussions.

The compound's CAS No. 2171579-84-1 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent publications highlight its utility in creating GPCR-targeting ligands and enzyme inhibitors, areas of intense research due to their implications in treating neurological and metabolic disorders. Additionally, its spiro[4.5]decane backbone is being investigated for its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

Another noteworthy aspect of 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane is its compatibility with continuous flow chemistry, a technique gaining traction for its efficiency and scalability. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing and process intensification. The compound's stability under various reaction conditions further enhances its appeal as a multifunctional intermediate for automated synthesis platforms.

In summary, 10-(ethoxymethyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171579-84-1) represents a compelling case study in the intersection of structural complexity and practical utility. Its relevance to drug discovery, material science, and green chemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and pharmacology.

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